Cas no 338417-06-4 (2-Chloro-8-methyl-4-(trifluoromethyl)quinoline)

• Product Name: 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline
• CAS No: 338417-06-4
• MF: C₁₁H₇ClF₃N
• MW: 245.628192186356
• CID: 6630426
• PubChem ID: 3697765
• Update Time: 2025-06-23

2-Chloro-8-methyl-4-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3N-523S
• AKOS005088916
• 338417-06-4
• 2-chloro-8-methyl-4-(trifluoromethyl)quinoline
• Quinoline, 2-chloro-8-methyl-4-(trifluoromethyl)-
• 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline

• Inchi： 1S/C11H7ClF3N/c1-6-3-2-4-7-8(11(13,14)15)5-9(12)16-10(6)7/h2-5H,1H3
• InChI Key： PJNCPHQUNQNOBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 245.0219114g/mol
• Monoisotopic Mass: 245.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 290.8±35.0 °C(Predicted)
• pka: -2.10±0.50(Predicted)

Additional information on 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline

2-Chloro-8-methyl-4-(trifluoromethyl)quinoline: A Comprehensive Overview

The compound 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline (CAS No. 338417-06-4) is a highly specialized organic molecule belonging to the quinoline family. Quinolines are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The quinoline core of this molecule serves as a versatile scaffold for various functional groups, making it an attractive target for chemical modifications and biological studies.

The structure of 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline is characterized by a quinoline ring system with three substituents: a chlorine atom at position 2, a methyl group at position 8, and a trifluoromethyl group at position 4. These substituents significantly influence the molecule's physical properties, reactivity, and biological activity. The chlorine atom introduces electron-withdrawing effects, while the methyl and trifluoromethyl groups contribute to the molecule's hydrophobicity and stability.

Recent studies have highlighted the potential of 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of anti-cancer agents. The molecule's unique electronic properties make it an ideal candidate for modulating enzyme activity or targeting specific cellular pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its pharmaceutical applications, 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline has shown promise in materials science. Its aromaticity and substituent effects make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Scientists have investigated its ability to act as an electron transport material due to its high electron mobility and stability under thermal and photochemical conditions.

The synthesis of 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For example, the use of palladium-catalyzed coupling reactions has been reported as an effective strategy for constructing this compound with high purity.

From an environmental perspective, the stability and biodegradability of 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline are critical considerations. Studies have shown that the molecule exhibits moderate persistence in aquatic environments, raising concerns about its potential ecological impact. However, ongoing research aims to develop greener synthesis routes and degradation pathways to mitigate these issues.

In conclusion, 2-Chloro-8-methyl-4-(trifluoromethyl)quinoline is a versatile compound with significant potential across multiple fields. Its unique chemical structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool in modern chemistry and materials science.